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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048

GoSlo-SR-5-69 Technical Support Center

This technical support guide provides detailed information on the storage, handling, and use of
GoSlo-SR-5-69 for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is GoSlo-SR-5-69 and what is its primary mechanism of action?

GoSlo-SR-5-69 is a potent activator of the large conductance Ca2+-activated K+ (BK)
channels (KCal.1).[1] Its primary mechanism of action is to shift the voltage required for half-
maximal activation of BK channels to more negative potentials, thereby increasing the
channel's open probability at physiological membrane potentials.[1][2]

Q2: What are the recommended storage conditions for GoSlo-SR-5-697
GoSlo-SR-5-69 powder should be stored at room temperature (RT).[2]
Q3: What is the shelf life of GoSlo-SR-5-697

The manufacturer does not specify a shelf life. For batch-specific information, it is
recommended to refer to the Certificate of Analysis.

Q4: In what solvent should | dissolve GoSlo-SR-5-697

GoSlo-SR-5-69 is soluble in dimethyl sulfoxide (DMSQO) up to 100 mM.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15587048?utm_src=pdf-interest
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.tocris.com/products/goslo-sr-5-69_5814
https://www.tocris.com/products/goslo-sr-5-69_5814
https://pubmed.ncbi.nlm.nih.gov/24561672/
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24561672/
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/24561672/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q5: What is the purity of GoSlo-SR-5-697

The purity of GoSlo-SR-5-69 is typically 298% as determined by HPLC.[2]

Storage Conditions and Shelf Life

Parameter Value Source

Storage Temperature Room Temperature (RT) [2]

Not specified; refer to

Shelf Life

Certificate of Analysis
Solubility Soluble to 100 mM in DMSO [2]
Purity >98% (HPLC) [2]

Troubleshooting Guide

Issue: | am observing precipitation of GoSlo-SR-5-69 in my aqueous experimental buffer.

¢ Possible Cause: GoSlo-SR-5-69 has limited solubility in aqueous solutions. The final
concentration of DMSO in your working solution may be too low to maintain solubility.

e Solution:
o Ensure your stock solution in DMSO is fully dissolved before further dilution.

o When preparing your working solution, add the GoSlo-SR-5-69 stock solution to the
agueous buffer with vigorous vortexing or stirring.

o Consider increasing the final percentage of DMSO in your experimental buffer, if your
experimental system can tolerate it. It is crucial to run a vehicle control with the same final
DMSO concentration to account for any solvent effects.

Issue: | am not observing the expected activation of BK channels.

o Possible Cause 1: Incorrect concentration. The reported EC50 for GoSlo-SR-5-69 is 251
nM.[1][2] Your experimental concentration may be too low.
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e Solution 1: Prepare fresh dilutions and consider using a higher concentration of GoSlo-SR-
5-69.

o Possible Cause 2: Degradation of the compound. Although stable at room temperature in
powder form, the stability of GoSlo-SR-5-69 in solution over time is not well-documented.

e Solution 2: Prepare fresh stock solutions in DMSO for each experiment. Avoid repeated
freeze-thaw cycles of the stock solution.

o Possible Cause 3: Experimental conditions. The activity of GoSlo-SR-5-69 can be influenced
by factors such as pH and the presence of other substances in your experimental buffer.

» Solution 3: Review the experimental protocol and ensure that the pH and composition of
your buffers are appropriate.

Experimental Protocols

Detailed Methodology for Patch-Clamp Electrophysiology:

This protocol is adapted from Roy et al., Eur J Med Chem, 2014.

o Cell Preparation: Isolate rabbit bladder smooth muscle cells by enzymatic digestion.
o Electrophysiological Recording:

o Perform experiments using the excised, inside-out configuration of the patch-clamp
technique.

o Use symmetrical K+ solutions (pH 7.2) containing 140 mM KCI, 10 mM HEPES, and 1 mM
EGTA.

o Record single-channel currents from membrane patches.
o Application of GoSlo-SR-5-69:

o Prepare a stock solution of GoSlo-SR-5-69 in DMSO.
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o Dilute the stock solution to the desired final concentration in the recording solution
immediately before application to the cytosolic face of the membrane patch.

o Data Analysis:

o Measure the open probability (Po) of the BK channels in the absence and presence of
GoSlo-SR-5-69 at various membrane potentials.

o Determine the shift in the voltage for half-maximal activation (V1/2) to quantify the effect of
the compound.
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Caption: Mechanism of action of GoSlo-SR-5-69.
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Caption: Troubleshooting workflow for lack of BK channel activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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